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Compound of Interest

Compound Name: Veramid
CAS No.: 8015-18-7
Cat. No.: B1219812
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility and stability of
Veramid, with a primary focus on its active pharmaceutical ingredient, Acyclovir. Acyclovir is a
synthetic purine nucleoside analogue with potent antiviral activity against herpes simplex
viruses (HSV-1 and HSV-2) and varicella-zoster virus (VZV). Understanding its
physicochemical properties is critical for the development of robust and effective
pharmaceutical formulations.

Core Physicochemical Properties of Acyclovir

Acyclovir is a white to off-white crystalline powder. Its fundamental properties are summarized
below.
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Property Value

Molecular Formula CsH11Ns0s3

Molecular Weight 225.21 g/mol

pKa 2.27 (base), 9.25 (acid)
Melting Point 256.5 °C

Solubility Profile

Acyclovir is characterized by its poor water solubility, which presents a challenge in formulation

development. Its solubility is pH-dependent.

Solvent Solubility Temperature
Water 1.3 mg/mL 25°C

Water 2.5 mg/mL 37 °C

0.1 M HCI 0.8 mg/mL 25°C

0.1 M NaOH 6.4 mg/mL 25°C

DMSO ~16 mg/mL Not Specified
Dimethylformamide ~1 mg/mL Not Specified
PBS (pH 7.2) ~0.2 mg/mL Not Specified

Stability Profile

Acyclovir's stability is influenced by various environmental factors, including pH, temperature,

and light. Forced degradation studies have shown that Acyclovir is susceptible to degradation

under acidic, alkaline, and oxidative conditions.[1][2]

Hydrolytic Stability

Acyclovir is known to degrade in both acidic and alkaline conditions. The primary degradation

product resulting from hydrolysis is guanine.[1] The degradation follows pseudo-first-order

© 2026 BenchChem. All rights reserved.

2/9 Tech Support


https://www.researchgate.net/publication/6210907_Stress_Studies_on_Acyclovir
https://pubmed.ncbi.nlm.nih.gov/17626719/
https://www.researchgate.net/publication/6210907_Stress_Studies_on_Acyclovir
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1219812?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

kinetics.[3] In acidic solutions (pH 0.5-2.2) at 80°C, the hydrolytic cleavage of the 9-C-N bond is
the main degradation pathway.[4] The predicted shelf-life (t90%) of Acyclovir at 37°C and pH
1.2 is approximately 7.2 days.[5]

Oxidative Stability

Acyclovir is susceptible to oxidative degradation. Studies have shown significant degradation in
the presence of hydrogen peroxide.[6]

Thermal Stability

In the solid state, Acyclovir is thermally stable up to its melting point of approximately 256°C.[7]
TG/DTA analysis indicates that thermal degradation begins at around 400°C.[7]

Photostability

Acyclovir is relatively stable to light in the solid form. However, in aqueous solutions, it can
undergo photolytic degradation, with guanine being a major degradation product.[1]

The following table summarizes the degradation of Acyclovir under various stress conditions.

. ) Assay of Active
Stress Condition Time Remarks
Substance (%)

Acid Hydrolysis (0.5 N Degradation
48 Hrs 80.45
HCI) Observed
Base Hydrolysis (0.25 Degradation
2 Hrs 78.56
N NaOH) Observed
o Degradation
Oxidation (10% H202) 48 Hrs 86.45
Observed
Negligible
Thermal (80°C) 3 days 98.47 )
Degradation
Photolytic o Negligible
) 1.2 million lux hours 98.21 )
Degradation Degradation
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Experimental Protocols
Solubility Determination (Shake-Flask Method)

A standard shake-flask method is employed to determine the equilibrium solubility of Acyclovir

in various solvents.

Preparation: An excess amount of Acyclovir powder is added to a known volume of the
selected solvent (e.g., water, buffer of specific pH) in a sealed container.

Equilibration: The container is agitated in a constant temperature water bath (e.g., 25°C or
37°C) for a predetermined period (e.g., 24-48 hours) to ensure equilibrium is reached.

Separation: The suspension is then filtered through a suitable membrane filter (e.g., 0.45
pum) to remove undissolved solids.

Quantification: The concentration of Acyclovir in the filtrate is determined using a validated
analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV
detection.

Stability-Indicating HPLC Method for Acyclovir

This method is designed to separate and quantify Acyclovir in the presence of its degradation

products.

Chromatographic System: A reversed-phase HPLC system equipped with a C18 column.

Mobile Phase: A mixture of a buffer (e.g., phosphate buffer) and an organic solvent (e.qg.,
methanol or acetonitrile) in a specific ratio. The exact composition may vary depending on
the specific method.

Flow Rate: Typically 1.0 mL/min.
Detection: UV detection at a wavelength of approximately 252 nm.
Procedure:

o Standard Preparation: A standard solution of Acyclovir of known concentration is prepared
in the mobile phase.
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o Sample Preparation: The sample containing Acyclovir (e.g., from a stability study) is
dissolved in the mobile phase and filtered.

o Injection: Equal volumes of the standard and sample solutions are injected into the

chromatograph.

o Analysis: The peak areas of Acyclovir and any degradation products are recorded. The
concentration of Acyclovir in the sample is calculated by comparing its peak area to that of
the standard. The percentage of degradation can also be determined.

Visualizations
Acyclovir Mechanism of Action

Uninfected Host Cell

Herpes Virus Infected Cell

Incorporates ACV-TP

Chain Termination
(Replication Halted)

Mediates
Viral DNA Replication

Viral Thymidine
Kinase

Acyclovir Viral DNA Polymerase

Click to download full resolution via product page

Caption: Mechanism of action of Acyclovir in herpes virus-infected cells.

Acyclovir Acidic Degradation Pathway
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Caption: Proposed degradation pathway of Acyclovir under acidic conditions.

Experimental Workflow for Stability Indicating Assay
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Caption: General workflow for a stability-indicating assay of Acyclovir.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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